1-Cyclopentylazetidin-3-amine
Overview
Description
1-Cyclopentylazetidin-3-amine, also known as CPA, is an organic compound with a unique structure and a variety of applications. CPA is a cyclic amine that is made up of a five-membered ring of carbon atoms and an azetidine group. It is used in a variety of fields, including pharmaceuticals, biochemistry, and organic synthesis. CPA has many unique properties that make it a valuable tool for research and development.
Scientific Research Applications
Synthesis of Heterocyclic Amino Acid Derivatives
1-Cyclopentylazetidin-3-amine serves as a building block in the synthesis of new heterocyclic amino acid derivatives. These derivatives are synthesized through aza-Michael addition reactions with NH-heterocycles, which are crucial for developing compounds with potential biological activities .
Development of Single-Atom Catalysts
The compound plays a role in the development of single-atom catalysts. These catalysts are pivotal in various catalytic reactions due to their strong activity and high selectivity, which are essential for energy conversion and industrial applications .
Pharmaceutical Testing
As a reference standard, 1-Cyclopentylazetidin-3-amine is used in pharmaceutical testing to ensure the accuracy and reliability of analytical results, which is fundamental for drug development and quality control .
Suzuki–Miyaura Cross-Coupling Reactions
This compound is utilized in Suzuki–Miyaura cross-coupling reactions to create novel heterocyclic compounds. These reactions are part of a broader strategy to diversify molecular structures in medicinal chemistry .
Physicochemical and Metabolic Property Evaluation
Researchers use 1-Cyclopentylazetidin-3-amine to synthesize and evaluate the physicochemical and metabolic properties of δ-amino acid oxetane derivatives, which have significant implications in drug design and synthesis .
Heterocyclic Chemistry Research
In heterocyclic chemistry, 1-Cyclopentylazetidin-3-amine is a pharmacophore subunit used for a wide variety of natural and synthetic products, exhibiting diverse biological activities. Its study helps in understanding the structure-activity relationship in bioactive molecules .
properties
IUPAC Name |
1-cyclopentylazetidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c9-7-5-10(6-7)8-3-1-2-4-8/h7-8H,1-6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWJPXCIMELZSGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentylazetidin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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